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Compound of Interest

Compound Name: Valiant phd

Cat. No.: B1234922 Get Quote

For Researchers, Scientists, and Dental Professionals: An Objective Comparison of Material

Properties and Performance

This guide provides a detailed comparison of two prominent dental amalgam alloys: Valiant
PhD by Ivoclar Vivadent and Lojic+ by SDI Limited. The information presented is intended for

researchers, scientists, and drug development professionals in the dental materials field,

offering a comprehensive overview of their material properties, composition, and clinical

performance based on available data.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of Valiant PhD and

Lojic+, providing a quantitative basis for comparison.

Table 1: Physical and Mechanical Properties
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Property Valiant PhD Lojic+ Unit

Compressive Strength

(1 hr)
> 43,000[1] 270[2][3] psi (MPa)

Compressive Strength

(24 hr)
76,900 (530)[4] 520[5][6] psi (MPa)

Dimensional Change

(24 hr)
Low[7][8][9][10]

-0.04 (-1 µm/cm)[2][5]

[6]
% (µm/cm)

Creep Low[7][8][9][10] Not specified %

Table 2: Compositional Analysis

Component Valiant PhD Lojic+ Unit

Silver (Ag) 52.5[4] 60.1[2][3][11] % w/w

Tin (Sn) 29.7[4] 28.05[2][3][11] % w/w

Copper (Cu) 17.5[4] 11.8[2][3][11] % w/w

Palladium (Pd) 0.3[4] Not specified % w/w

Platinum (Pt) Not specified 0.05[2][3][11] % w/w

Mercury (Hg) 40-45[12] 42.2[2][3] - 43.8[5][6] % w/w

Experimental Protocols
The data presented in this guide is based on standardized testing methods for dental amalgam

alloys, primarily following the guidelines of ISO 1559.

Compressive Strength Assay
The compressive strength of the amalgam is a critical measure of its ability to withstand

masticatory forces. The testing protocol generally adheres to the following steps:

Specimen Preparation: Cylindrical specimens of the amalgam are prepared with

standardized dimensions (e.g., 4 mm in diameter and 8 mm in height).
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Curing: The specimens are allowed to set for a specified period, typically 1 hour and 24

hours, at a constant temperature (e.g., 37°C) to simulate oral conditions.

Testing: The specimens are placed in a universal testing machine and subjected to a

compressive load at a constant crosshead speed until fracture occurs.

Calculation: The compressive strength is calculated by dividing the maximum load applied by

the original cross-sectional area of the specimen.

Dimensional Change Assay
This assay measures the slight expansion or contraction of the amalgam as it sets. Excessive

dimensional change can lead to marginal gaps or internal stresses. The protocol involves:

Specimen Preparation: A standardized specimen of the freshly mixed amalgam is placed in a

measuring instrument, such as a dilatometer.

Measurement: The change in length of the specimen is continuously monitored and recorded

over a 24-hour period as it hardens.

Reporting: The dimensional change is typically reported as a percentage of the original

length or in micrometers per centimeter.
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Caption: A diagram illustrating the elemental composition of Valiant PhD and Lojic+ dental

amalgams.
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Clinical Comparison Workflow

Patient Selection & Consent

Cavity Preparation

Randomized Allocation

Placement of Valiant PhD Restoration Placement of Lojic+ Restoration

Clinical Evaluation at Baseline, 1, 2, & 4 years

Assessment Criteria:
- Marginal Fracture
- Surface Tarnish

- Marginal Staining

Data Analysis

Click to download full resolution via product page

Caption: A workflow diagram outlining the methodology of a comparative clinical study of dental

amalgams.
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Valiant PhD and Lojic+ are both high-copper dental amalgams, which are known for their

improved performance over traditional amalgam alloys. The high copper content in both alloys

helps to eliminate the gamma-2 phase (Sn8Hg), which is the weakest and most corrosion-

prone phase in low-copper amalgams.[7][13]

Material Properties:

Compressive Strength: Both Valiant PhD and Lojic+ exhibit high compressive strength, a

crucial factor for the longevity of posterior restorations.[4][5][6][7][8][9][10][14] Lojic+

demonstrates a slightly higher 24-hour compressive strength.[5][6] Valiant PhD is noted for

its high early compressive strength, which is beneficial in reducing the risk of early fracture.

[1]

Composition: Valiant PhD is a palladium-enriched dispersed phase alloy, with palladium

added to enhance strength and corrosion resistance.[4] Lojic+ is a platinum-modified

spherical alloy, with platinum serving a similar purpose of improving compressive and tensile

strengths.[2][3][11][15] Lojic+ has a higher silver content, while Valiant PhD has a higher

copper content.[2][3][4][11]

Dimensional Change and Creep: Both alloys are reported to have low creep and dimensional

change, which is important for maintaining marginal integrity and preventing microleakage.[7]

[8][9][10] Lojic+ has a specified dimensional change of -0.04%.[5][6]

Handling and Clinical Performance:

A four-year clinical study comparing Valiant-PhD and a similar spherical amalgam, Lojic N,

found that both materials performed well with low failure rates. The study noted differences in

handling characteristics, with Valiant-PhD having more "body" for condensation and being

easier to carve and polish. In terms of clinical outcomes, Lojic N restorations showed

significantly more surface tarnish but less marginal fracture than Valiant-PhD restorations.

Conclusion
Both Valiant PhD and Lojic+ are high-quality, high-copper dental amalgam alloys with excellent

mechanical properties suitable for posterior restorations. The choice between the two may

come down to a clinician's preference for handling characteristics and specific compositional

differences. Valiant PhD, a dispersed phase alloy, is noted for its ease of carving and
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polishing, while Lojic+, a spherical alloy, boasts a slightly higher 24-hour compressive strength.

Both have demonstrated good clinical performance with low long-term failure rates. Further

research into the long-term clinical performance of Lojic+ would be beneficial for a more direct

comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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